Cas no 2134-29-4 (3-Hydroxypropanal)

• Product Name: 3-Hydroxypropanal
• CAS No: 2134-29-4
• MF: C₃H₆O₂
• MW: 74.0785412788391
• MDL: MFCD17281015
• CID: 260912
• PubChem ID: 75049
• Update Time: 2025-06-11

3-Hydroxypropanal Chemical and Physical Properties

Names and Identifiers

• Propanal, 3-hydroxy-
• 3-Hydroxypropanal
• 3-Hydroxypropanal (1M solution in water)
• 3-hydroxypropionaldehyde
• 3-Oxo-1-propanol
• Hydracrolein
• Reuterin
• beta-Hydroxypropionaldehyde
• S5F79YAO6U
• b-Hydroxypropanal
• beta-Hydroxypropanal
• b-Hydroxypropionaldehyde
• 3-hydroxy-propionaldehyde
• AMOT0353
• AKXKFZDCRYJKTF-UHFFFAOYSA-N
• AM85663
• C00969
• Reuterin (3-Hydroxypropanal), 1M aqueous sol
• A905132
• MFCD17281015
• GS-0048
• Q7317628
• SY045708
• .BETA.-HYDROXYPROPANAL
• 118606-97-6
• EINECS 218-365-1
• CS-0144520
• hydracrylaldehyde
• FT-0776011
• NS00026845
• HY-N8461
• AKOS007930810
• CHEBI:17871
• EN300-2995116
• .BETA.-HYDROXYPROPIONALDEHYDE
• DTXSID4062199
• UNII-S5F79YAO6U
• 2134-29-4
• DB-183476
• Reuterin?
• ?-HYDROXYPROPIONALDEHYDE

• MDL： MFCD17281015
• Inchi： 1S/C3H6O2/c4-2-1-3-5/h2,5H,1,3H2
• InChI Key： AKXKFZDCRYJKTF-UHFFFAOYSA-N
• SMILES： OCCC=O

Computed Properties

• Exact Mass: 74.03680
• Monoisotopic Mass: 74.036779
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 2
• Complexity: 26.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 37.3

Experimental Properties

• Density: 1.016±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 90 ºC (18 Torr)
• Flash Point: 61.8±15.2 ºC,
• Refractive Index: 1.4979 (589.3 nm 20 ºC)
• Solubility: Soluble (413 g/l) (25 º C),
• Stability/Shelf Life: Incompatible with strong oxidizing agents.
• PSA: 37.30000
• LogP: -0.43230

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 3-Hydroxypropanal

3-Hydroxypropanal (CAS No. 2134-29-4): Chemical Properties, Applications, and Recent Research Developments

3-Hydroxypropanal, also known by its CAS number 2134-29-4, is a versatile organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This aldehyde derivative is characterized by a hydroxyl group and an aldehyde functional group, making it a valuable intermediate in synthetic chemistry. Its unique structural properties enable a wide range of applications, from industrial processes to biomedical research.

The chemical structure of 3-Hydroxypropanal consists of a three-carbon chain with a hydroxyl group (-OH) attached to the second carbon and an aldehyde group (-CHO) at the end. This configuration imparts both reactivity and functionality, allowing it to participate in various chemical reactions such as oxidation, reduction, and condensation reactions. The compound is typically produced through the oxidation of propanol or through other synthetic pathways that leverage its reactive sites.

In industrial applications, 3-Hydroxypropanal is utilized as a precursor in the synthesis of more complex molecules. Its ability to undergo polymerization reactions makes it useful in the production of resins, adhesives, and coatings. Additionally, its role as a building block in organic synthesis has led to its use in the development of fine chemicals and pharmaceuticals.

Recent research has highlighted the importance of 3-Hydroxypropanal in biotechnology and pharmaceutical development. Studies have demonstrated its potential as a key intermediate in the synthesis of bioactive compounds. For instance, researchers have explored its use in the production of polyhydroxyalkanoates (PHAs), which are biodegradable polymers with applications in sustainable packaging and medical implants. The compound's ability to serve as a precursor for these materials underscores its significance in green chemistry initiatives.

The biomedical applications of 3-Hydroxypropanal are particularly noteworthy. Emerging research suggests that derivatives of this compound may have therapeutic potential in various medical conditions. For example, studies have investigated its role in the development of novel drug candidates that target inflammatory pathways. The hydroxyl and aldehyde groups provide multiple sites for functionalization, enabling the design of molecules with specific biological activities. This flexibility has made 3-Hydroxypropanal a valuable scaffold for medicinal chemists seeking to develop innovative treatments.

In addition to its pharmaceutical applications, 3-Hydroxypropanal has been studied for its environmental impact and sustainability aspects. Researchers are exploring ways to integrate this compound into renewable energy systems, such as biofuel production. By serving as a precursor for biodegradable fuels and chemicals, 3-Hydroxypropanal contributes to efforts aimed at reducing reliance on fossil fuels and minimizing environmental footprints.

The synthesis and handling of 3-Hydroxypropanal require careful consideration due to its reactivity. While it is not classified as a hazardous material under standard regulatory frameworks, proper safety measures must be observed to prevent unwanted reactions or exposure. Industrial processes involving this compound often employ controlled conditions and specialized equipment to ensure both efficiency and safety.

The future prospects for 3-Hydroxypropanal are promising, with ongoing research uncovering new applications and refining synthetic methodologies. As the demand for sustainable and biologically active compounds grows, the role of intermediates like 3-Hydroxypropanal is expected to expand further. Collaborative efforts between academia and industry will be crucial in harnessing its full potential across multiple sectors.